Cas no 64425-95-2 (Aziridine,1-[[4-(1-aziridinyl)-3,5-dinitrophenyl]sulfonyl]- (9CI))

• Product Name: Aziridine,1-[[4-(1-aziridinyl)-3,5-dinitrophenyl]sulfonyl]- (9CI)
• CAS No: 64425-95-2
• MF: C₁₀H₁₀N₄O₆S
• MW: 314.274600505829
• CID: 503581
• PubChem ID: 47362
• Update Time: 2025-04-19

Aziridine,1-[[4-(1-aziridinyl)-3,5-dinitrophenyl]sulfonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Aziridine,1-[[4-(1-aziridinyl)-3,5-dinitrophenyl]sulfonyl]- (9CI)
• 1-[4-(aziridin-1-ylsulfonyl)-2,6-dinitrophenyl]aziridine
• AZIRIDINE, 1-((4-(1-AZIRIDINYL)-3,5-DINITROPHENYL)SULFONYL)-
• DTXSID30214678
• 2,6-Dinitro-4-ethyleneiminosulphonyl-N-phenylethyleneimine
• 64425-95-2

• Inchi： 1S/C10H10N4O6S/c15-13(16)8-5-7(21(19,20)12-3-4-12)6-9(14(17)18)10(8)11-1-2-11/h5-6H,1-4H2
• InChI Key： VZRZYLIGPLACBY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C=1)[N+](=O)[O-])N1CC1)[N+](=O)[O-])(N1CC1)(=O)=O

Computed Properties

• Exact Mass: 314.0322
• Monoisotopic Mass: 314.03210523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 126.44